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Compound of Interest

Compound Name: 2,4,7-Trimethyloctane

Cat. No.: B14564517 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of 2,4,7-trimethyloctane, a

branched-chain alkane. The document synthesizes available scientific and technical

information regarding its chemical properties and synthesis. Notably, extensive searches of

scientific databases and literature have yielded no verifiable evidence of 2,4,7-
trimethyloctane's natural occurrence in plants, insects, or other biological systems. Therefore,

this guide focuses on its characterization and synthetic production.

Chemical and Physical Properties
2,4,7-Trimethyloctane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄.[1] As a

branched alkane, its structure influences its physicochemical properties, distinguishing it from

its linear counterpart, undecane, and other isomers. These properties are critical for its

applications, particularly as a component in fuels.[1]
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Property Value Source

Molecular Formula C₁₁H₂₄ [1]

Molecular Weight 156.31 g/mol [1]

CAS Number 62016-38-0 [1]

Boiling Point ~177-178 °C [1]

Density ~0.747 g/cm³ [2]

Synthesis of 2,4,7-Trimethyloctane
In the absence of known natural sources, 2,4,7-trimethyloctane is produced through synthetic

chemical processes. The primary methods involve the manipulation of hydrocarbon chains to

introduce methyl branches.

Catalytic Alkylation
One of the main industrial methods for producing branched alkanes like 2,4,7-trimethyloctane
is catalytic alkylation.[1] This process involves the reaction of smaller alkanes and alkenes in

the presence of an acid catalyst.

Diagram: Generalized Catalytic Alkylation Workflow
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A simplified workflow for the synthesis of branched alkanes via catalytic alkylation.

Experimental Protocols
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While specific, detailed industrial protocols are often proprietary, a general laboratory-scale

synthesis can be conceptualized based on established organic chemistry principles. A common

approach is the Friedel-Crafts alkylation.

Protocol: Conceptual Friedel-Crafts Alkylation for Branched Alkane Synthesis

Reactant Preparation: A suitable octane isomer is dissolved in an inert solvent under

anhydrous conditions.

Catalyst Introduction: A Lewis acid catalyst, such as aluminum chloride (AlCl₃), is added to

the reaction mixture.[1]

Alkylation: A methylating agent, like a methyl halide (e.g., methyl chloride), is slowly

introduced to the cooled reaction mixture.[1]

Reaction Quenching: The reaction is carefully quenched by the addition of water or a dilute

acid.

Extraction and Purification: The organic layer is separated, washed, dried, and the solvent is

removed. The resulting crude product is then purified using fractional distillation to isolate

2,4,7-trimethyloctane.

Analysis: The purity and identity of the final product are confirmed using analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the standard analytical technique for the identification and quantification of volatile

and semi-volatile organic compounds like 2,4,7-trimethyloctane.

Protocol: General GC-MS Analysis of Branched Alkanes

Sample Preparation: The sample containing the alkane is diluted in a suitable volatile solvent

(e.g., hexane).
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Injection: A small volume of the diluted sample is injected into the GC inlet, where it is

vaporized.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column. The separation of components is based on their boiling points

and interactions with the column's stationary phase.

Mass Spectrometry: As the separated components elute from the column, they enter the

mass spectrometer. Here, they are ionized, fragmented, and the resulting ions are separated

based on their mass-to-charge ratio.

Data Analysis: The resulting mass spectrum for each component is compared against a

spectral library (e.g., NIST) for identification. The retention time from the gas chromatogram

provides an additional layer of confirmation.

Diagram: GC-MS Analytical Workflow
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A flowchart illustrating the process of identifying volatile compounds using GC-MS.

Potential Biological Interactions and Future
Research
While no natural sources of 2,4,7-trimethyloctane have been identified, its structural similarity

to other naturally occurring branched alkanes suggests potential areas for future research.

Branched alkanes in nature can be involved in chemical signaling (as semiochemicals) or as
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components of cuticular waxes in insects and plants. Research into its potential use as a

solvent or carrier for drug delivery systems has also been suggested.[1] Professionals in drug

development might consider its properties as a non-polar solvent. Further investigation is

required to determine if 2,4,7-trimethyloctane has any biological activity or if it exists in nature

at concentrations below current detection limits.

In conclusion, 2,4,7-trimethyloctane is a synthetically produced branched alkane with well-

defined chemical and physical properties. Its primary relevance is in the fuel industry. The

absence of documented natural sources presents a significant knowledge gap but also an

opportunity for future discovery in the fields of chemical ecology and natural product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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